Cas no 868217-31-6 (2-{(4-chlorophenyl)methylsulfanyl}-1-(4-methylbenzenesulfonyl)-4,5-dihydro-1H-imidazole)

• Product Name: 2-{(4-chlorophenyl)methylsulfanyl}-1-(4-methylbenzenesulfonyl)-4,5-dihydro-1H-imidazole
• CAS No: 868217-31-6
• MF: C₁₇H₁₇ClN₂O₂S₂
• MW: 380.912080526352
• CID: 6236019
• PubChem ID: 2148653
• Update Time: 2025-10-28

2-{(4-chlorophenyl)methylsulfanyl}-1-(4-methylbenzenesulfonyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-{(4-chlorophenyl)methylsulfanyl}-1-(4-methylbenzenesulfonyl)-4,5-dihydro-1H-imidazole
• 868217-31-6
• 2-[(4-chlorophenyl)methylsulfanyl]-1-(4-methylphenyl)sulfonyl-4,5-dihydroimidazole
• 2-{[(4-chlorophenyl)methyl]sulfanyl}-1-(4-methylbenzenesulfonyl)-4,5-dihydro-1H-imidazole
• AKOS024609639
• 2-((4-chlorobenzyl)thio)-1-tosyl-4,5-dihydro-1H-imidazole
• F1804-0109

• Inchi： 1S/C17H17ClN2O2S2/c1-13-2-8-16(9-3-13)24(21,22)20-11-10-19-17(20)23-12-14-4-6-15(18)7-5-14/h2-9H,10-12H2,1H3
• InChI Key： CRTQRMZTFMQKLZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CSC1=NCCN1S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 380.0419978g/mol
• Monoisotopic Mass: 380.0419978g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 83.4Ų

Additional information on 2-{(4-chlorophenyl)methylsulfanyl}-1-(4-methylbenzenesulfonyl)-4,5-dihydro-1H-imidazole

Comprehensive Overview of 2-{(4-chlorophenyl)methylsulfanyl}-1-(4-methylbenzenesulfonyl)-4,5-dihydro-1H-imidazole (CAS No. 868217-31-6)

The compound 2-{(4-chlorophenyl)methylsulfanyl}-1-(4-methylbenzenesulfonyl)-4,5-dihydro-1H-imidazole (CAS No. 868217-31-6) is a chemically synthesized molecule with a unique structure that combines an imidazole core with sulfonyl and sulfanyl functional groups. This configuration grants it distinct physicochemical properties, making it a subject of interest in pharmaceutical and agrochemical research. The presence of the 4-chlorophenyl and 4-methylbenzenesulfonyl moieties enhances its potential for selective interactions in biological systems, which is why researchers are increasingly exploring its applications.

In recent years, the demand for novel heterocyclic compounds like 2-{(4-chlorophenyl)methylsulfanyl}-1-(4-methylbenzenesulfonyl)-4,5-dihydro-1H-imidazole has surged, driven by advancements in drug discovery and material science. Users frequently search for terms such as "imidazole derivatives in medicine" or "sulfonyl compounds in agrochemicals," reflecting the growing curiosity about its utility. This compound's structural versatility allows it to serve as a precursor or intermediate in synthesizing more complex molecules, particularly those targeting enzyme inhibition or receptor modulation.

One of the most discussed topics in scientific forums is the role of sulfanyl and sulfonyl groups in enhancing the bioavailability and stability of active pharmaceutical ingredients (APIs). The 2-{(4-chlorophenyl)methylsulfanyl} segment in this compound is particularly noteworthy, as it may contribute to improved metabolic resistance and binding affinity. Researchers are also investigating its potential as a building block for designing antimicrobial agents or anti-inflammatory drugs, aligning with the current focus on combating antibiotic resistance and chronic diseases.

From an industrial perspective, the synthesis and scalability of CAS No. 868217-31-6 are critical considerations. Optimizing its production involves addressing challenges like yield efficiency and purity, which are common search queries among chemists and manufacturers. The compound's 4,5-dihydro-1H-imidazole backbone is a key feature that simplifies further functionalization, making it a valuable candidate for high-throughput screening in drug development pipelines.

Environmental and regulatory aspects also play a significant role in the discourse around this compound. With increasing emphasis on green chemistry, researchers are exploring eco-friendly synthesis routes for 2-{(4-chlorophenyl)methylsulfanyl}-1-(4-methylbenzenesulfonyl)-4,5-dihydro-1H-imidazole. Questions like "sustainable synthesis of sulfonyl imidazoles" or "biodegradability of chlorophenyl derivatives" are gaining traction, highlighting the need for balanced innovation and sustainability.

In conclusion, 2-{(4-chlorophenyl)methylsulfanyl}-1-(4-methylbenzenesulfonyl)-4,5-dihydro-1H-imidazole represents a promising area of research with multifaceted applications. Its structural complexity and functional diversity align well with contemporary scientific trends, ensuring its relevance in both academic and industrial settings. As studies progress, this compound may unlock new possibilities in therapeutic and agrochemical domains, answering the pressing demands of modern science.